Cas no 920978-97-8 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester)

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester structure
920978-97-8 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
CAS No:920978-97-8
MF:C11H9F3N2O2
MW:258.196573019028
MDL:MFCD13196663
CID:835291
PubChem ID:60146028
Update Time:2024-10-26

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
    • Methyl 5-trifluoromethyl-7-azaindole-2-carboxylate
    • Ethyl 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • 5-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
    • Ethyl 5-trifluoromethyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • DTXSID00733760
    • 920978-97-8
    • AS-84065
    • SCHEMBL833129
    • MFCD13196663
    • ethyl5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • CS-0004412
    • MDL: MFCD13196663
    • Inchi: 1S/C11H9F3N2O2/c1-2-18-10(17)8-4-6-3-7(11(12,13)14)5-15-9(6)16-8/h3-5H,2H2,1H3,(H,15,16)
    • InChI Key: FHBUYYLLDKAIMV-UHFFFAOYSA-N
    • SMILES: O=C(C1NC2C(=CC(C(F)(F)F)=CN=2)C=1)OCC

Computed Properties

  • Exact Mass: 258.06161202g/mol
  • Monoisotopic Mass: 258.06161202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55Ų

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Pricemore >>

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1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  16 h, 85 °C
Reference
Process for preparation of PARP7 inhibitor
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  18 h, rt → reflux
Reference
Preparation of tricyclic N-(heteroaryl)carboxamide derivatives as VR1 type capsaicin receptor ligands
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  20 h, rt → reflux
Reference
Preparation of pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ,  Water ;  18 h, reflux; cooled
Reference
Preparation of N-(aminoheteroaryl)-1H-pyrrolopyridine-2-carboxamides as VR1 type capsaicin receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Preparation of pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists
, France, , ,

Production Method 6

Reaction Conditions
Reference
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Production Method 7

Reaction Conditions
Reference
Preparation of 1-(arylalkyl)-1H-pyrrolopyridine-2-carboxamide derivatives as VR1 type capsaicin receptor antagonists
, World Intellectual Property Organization, , ,

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Raw materials

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester Preparation Products

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